Cas no 1381944-71-3 (1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole)

• Product Name: 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole
• CAS No: 1381944-71-3
• MF: C₁₀H₁₀F₂N₂
• MW: 196.196609020233
• MDL: MFCD22375041
• CID: 2772684
• PubChem ID: 70699947
• Update Time: 2025-05-20

1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6,7-difluoro-2-methylbenzimidazole
• 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole;
• 1-ethyl-6,7-difluoro-2-methyl-1H-1,3-benzodiazole
• MFCD22375041
• BS-21363
• 1-Ethyl-6,7-difluoro-2-methyl-1H-benzimidazole
• DTXSID40743060
• 1381944-71-3
• 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole
• 1-Ethyl-6,7-difluoro-2-methyl-benzimidazole
• 1H-Benzimidazole, 1-ethyl-6,7-difluoro-2-methyl-

• MDL： MFCD22375041
• Inchi： 1S/C10H10F2N2/c1-3-14-6(2)13-8-5-4-7(11)9(12)10(8)14/h4-5H,3H2,1-2H3
• InChI Key： SKDUYSLVKIQPBU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1N(C(C)=N2)CC)F

Computed Properties

• Exact Mass: 196.08100
• Monoisotopic Mass: 196.08120465Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.64280

Additional information on 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole

Recent Advances in the Study of 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole (CAS: 1381944-71-3)

The compound 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole (CAS: 1381944-71-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique benzodiazole core and fluorine substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole. Researchers have developed novel synthetic routes to improve yield and purity, addressing challenges related to the introduction of fluorine atoms and the stability of the benzodiazole ring. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance efficiency and scalability, making the compound more accessible for preclinical studies.

Pharmacological evaluations have revealed that 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole exhibits notable activity against specific biological targets. In vitro studies have demonstrated its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its fluorinated structure contributes to improved metabolic stability and bioavailability, which are critical factors in drug design.

Recent in vivo studies have further explored the therapeutic potential of this compound. Animal models of disease have shown that 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole can effectively modulate disease progression with minimal off-target effects. These findings underscore its potential as a lead compound for developing new therapeutics, particularly in areas where current treatments are limited by efficacy or side effects.

Despite these advancements, challenges remain in the development of 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole. Issues such as formulation stability, long-term toxicity, and precise mechanism of action require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the transition from bench to bedside.

In conclusion, 1-Ethyl-6,7-difluoro-2-methyl-1,3-benzodiazole (CAS: 1381944-71-3) represents a promising avenue for drug discovery. Its unique chemical properties and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its potential in clinical settings, paving the way for novel therapeutic interventions.